Cas no 14003-26-0 (Diethyl 2-(2-oxo-1h-indol-3-ylidene)propanedioate)

• Product name: Diethyl 2-(2-oxo-1h-indol-3-ylidene)propanedioate
• CAS No: 14003-26-0
• MF: C₁₅H₁₅NO₅
• MW: 289.283304452896
• CID: 903003
• PubChem ID: 336699

Diethyl 2-(2-oxo-1h-indol-3-ylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(2-oxo-1h-indol-3-ylidene)propanedioate
• (2-Oxo-indolin-3-yliden)-malonsaeure-diaethylester
• (2-oxo-indolin-3-ylidene)-malonic acid diethyl ester
• 2-oxoindolin-3-ylidene diethylmalonate
• AC1L7K61
• diethyl (2,3-dihydro-2-oxo-3-indolylidene)propanedioate
• diethyl 2-(2-oxoindolin-3-ylidene)malonate
• Isatinyliden-malonsaeure-diethlester
• NSC351698
• 14003-26-0
• DTXSID70319914
• CHEMBL4293426
• AKOS004119146
• NSC-351698

• Inchi： InChI=1S/C15H15NO5/c1-3-20-14(18)12(15(19)21-4-2)11-9-7-5-6-8-10(9)16-13(11)17/h5-8H,3-4H2,1-2H3,(H,16,17)
• InChI Key： LBKJPPYCDSYSAC-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C1C2=CC=CC=C2NC1=O)C(=O)OCC

Computed Properties

• Exact Mass: 289.09505
• Monoisotopic Mass: 289.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• PSA: 81.7
• LogP: 1.65650